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Compound of Interest

Compound Name: Octan-2-one-d5

Cat. No.: B12365059 Get Quote

Introduction

Octan-2-one-d5 is a deuterated form of 2-octanone, a volatile organic compound (VOC) that

can be found in the environment. Due to its isotopic labeling, Octan-2-one-d5 serves as an

excellent internal standard or surrogate for the quantification of 2-octanone and other

structurally similar ketones and VOCs in various environmental matrices. Its use in analytical

methods, such as gas chromatography-mass spectrometry (GC/MS), allows for accurate and

precise measurements by correcting for variations in sample preparation, extraction efficiency,

and instrument response. This document provides detailed application notes and protocols for

the use of Octan-2-one-d5 in the analysis of environmental samples.

Application Notes
The primary application of Octan-2-one-d5 is in isotope dilution mass spectrometry (IDMS) for

the quantitative analysis of VOCs. As an internal standard, it is added to a sample in a known

quantity before any sample preparation or analysis steps. Because Octan-2-one-d5 is

chemically almost identical to its non-deuterated analog, 2-octanone, it experiences similar

losses during extraction and derivatization, and exhibits similar chromatographic behavior.

However, it can be distinguished by its higher mass-to-charge ratio in a mass spectrometer.

This allows for the accurate quantification of the native analyte, as the ratio of the native

analyte to the labeled standard is independent of recovery.

Key Applications:
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Water Analysis: Quantification of 2-octanone and other ketones in groundwater, surface

water, and wastewater samples.

Soil and Sediment Analysis: Determination of VOC contamination in soil and sediment

samples.

Air Monitoring: Use in methods for trapping and analyzing airborne VOCs.

Quantitative Data Summary
The following tables summarize representative quantitative data for the use of Octan-2-one-d5
as an internal standard in the analysis of 2-octanone in water and soil samples. These values

are typical for methods like U.S. EPA Method 8260 or similar purge and trap or headspace

GC/MS methods.

Table 1: Representative Calibration Data for 2-Octanone with Octan-2-one-d5 Internal

Standard

Calibration
Level

2-Octanone
Concentration
(µg/L)

Octan-2-one-
d5
Concentration
(µg/L)

Response
Factor (RF)

% Relative
Standard
Deviation
(%RSD)

1 1.0 20 0.051 12.5

2 5.0 20 0.055

3 10.0 20 0.058

4 20.0 20 0.060

5 50.0 20 0.062

6 100.0 20 0.065

Table 2: Representative Quality Control Data
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Quality
Control
Sample

Analyte
Spiked
Concentrati
on (µg/L)

Measured
Concentrati
on (µg/L)

Recovery
(%)

Relative
Percent
Difference
(RPD)

Method Blank 2-Octanone
Not

Applicable
< 0.5

Not

Applicable

Not

Applicable

Laboratory

Control

Sample

2-Octanone 20 18.8 94
Not

Applicable

Matrix Spike 2-Octanone 20 17.2 86 5.8

Matrix Spike

Duplicate
2-Octanone 20 18.2 91

Experimental Protocols
Below are detailed protocols for the analysis of 2-octanone in water and soil samples using

Octan-2-one-d5 as an internal standard.

Protocol 1: Analysis of 2-Octanone in Water by Purge
and Trap GC/MS
1. Sample Preparation: a. Collect water samples in 40 mL VOA vials with a Teflon-lined septum

cap. Ensure no headspace is present. b. If required, preserve the sample by adding

hydrochloric acid to a pH < 2. c. Store samples at 4°C until analysis.

2. Internal Standard Spiking: a. Prepare a stock solution of Octan-2-one-d5 in methanol at a

concentration of 100 µg/mL. b. Spike a known volume (e.g., 5 µL) of the internal standard stock

solution into a 5 mL aliquot of the water sample just before analysis. This results in a final

internal standard concentration of 20 µg/L.

3. Purge and Trap Analysis: a. Use an automated purge and trap system connected to a

GC/MS. b. Purge the sample with an inert gas (e.g., helium) at a flow rate of 40 mL/min for 11

minutes. c. The purged VOCs are trapped on a suitable sorbent trap (e.g., Tenax). d. After

purging, the trap is heated to desorb the analytes onto the GC column.
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4. GC/MS Conditions:

GC Column: 30 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent.
Oven Program: 35°C for 5 min, ramp to 180°C at 10°C/min, hold for 5 min.
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
MS Interface Temperature: 280°C.
MS Source Temperature: 230°C.
MS Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 35 to 350.
Quantification Ions: 2-Octanone (m/z 43, 58, 71), Octan-2-one-d5 (m/z 46, 63, 76).

Protocol 2: Analysis of 2-Octanone in Soil by Headspace
GC/MS
1. Sample Preparation: a. Collect soil samples in appropriate containers and store at 4°C. b.

Weigh 5 g of the soil sample into a 20 mL headspace vial. c. Add 5 mL of reagent-grade water

to the vial.

2. Internal Standard Spiking: a. Prepare a stock solution of Octan-2-one-d5 in methanol at a

concentration of 100 µg/g. b. Spike a known amount (e.g., 5 µL) of the internal standard stock

solution into the headspace vial containing the soil and water slurry.

3. Headspace Analysis: a. Place the vial in the headspace autosampler. b. Equilibrate the vial

at 80°C for 15 minutes. c. Inject 1 mL of the headspace gas into the GC/MS.

4. GC/MS Conditions:

Use the same GC/MS conditions as described in Protocol 1.

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship of using

an internal standard.
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Caption: Experimental workflow for the analysis of 2-octanone using Octan-2-one-d5.
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Caption: Logical relationship of internal standard-based quantification.

To cite this document: BenchChem. [Application of Octan-2-one-d5 in Environmental Sample
Analysis: A Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365059#application-of-octan-2-one-d5-in-
environmental-sample-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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